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Compound of Interest

Compound Name: BMS-663749 lysine

Cat. No.: B606240 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides a comprehensive

guide to the personal protective equipment (PPE), operational procedures, and disposal plans

for BMS-663749 lysine, a phosphonooxymethyl prodrug of an HIV-1 attachment inhibitor.

While a specific Safety Data Sheet (SDS) for BMS-663749 lysine is not publicly available, this

guidance is based on the safety information for L-lysine, a component of the salt form of this

compound, and general best practices for handling non-hazardous chemical powders in a

laboratory setting.

It is imperative to obtain the specific Safety Data Sheet (SDS) from the supplier for definitive

handling and safety information.

Personal Protective Equipment (PPE)
When handling BMS-663749 lysine, appropriate personal protective equipment should be

worn to minimize exposure and ensure personal safety. The following PPE is recommended:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles.

Skin and Body Protection: An appropriate lab coat, long pants, and closed-toe shoes should

be worn. Wear suitable protective gloves (e.g., nitrile gloves) to prevent skin contact.
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Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required. If dust is generated and ventilation is inadequate, a

NIOSH-approved respirator for dusts should be used.

Quantitative Data
The following table summarizes the physical and chemical properties of L-lysine, which may

serve as a reference. The exact properties of BMS-663749 lysine may differ.

Property Value

Physical State Powder Solid

Appearance White to light yellow

Molecular Formula C6H14N2O2 (for L-lysine)

Molecular Weight 146.19 g/mol (for L-lysine)

Melting Point/Range 214 - 216 °C / 417.2 - 420.8 °F (for L-lysine)

Decomposition Temperature 215 °C (for L-lysine)

Solubility No information available

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling BMS-663749 lysine will ensure safety and maintain the

integrity of the compound.

Preparation:

Read and understand the supplier-provided Safety Data Sheet (SDS) for BMS-663749
lysine.

Ensure a clean and well-ventilated workspace, preferably a chemical fume hood, is

available.

Assemble all necessary equipment, including spatulas, weighing paper, and appropriately

labeled containers.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b606240?utm_src=pdf-body
https://www.benchchem.com/product/b606240?utm_src=pdf-body
https://www.benchchem.com/product/b606240?utm_src=pdf-body
https://www.benchchem.com/product/b606240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Put on all required Personal Protective Equipment (PPE).

Weighing and Aliquoting:

Carefully open the container to avoid generating dust.

Use a clean spatula to transfer the desired amount of the compound onto weighing paper

or into a suitable container on a calibrated analytical balance.

Close the primary container tightly immediately after use.

Dissolving the Compound (if applicable):

If preparing a solution, add the weighed compound to the appropriate solvent in a

designated flask or beaker within a fume hood.

Mix gently until the compound is fully dissolved. Avoid splashing.

Storage:

Store BMS-663749 lysine in a tightly closed container in a dry, cool, and well-ventilated

place.[1]

Follow any specific storage temperature requirements provided by the supplier.

Disposal Plan
Proper disposal of BMS-663749 lysine and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste from Residues/Unused Products: Dispose of waste in accordance with local, state,

and federal regulations.[2] Do not dispose of down the drain unless explicitly permitted by

local authorities.

Contaminated Packaging: Do not reuse empty containers.[2] Dispose of them in the same

manner as the unused product, following institutional and local guidelines.

Experimental Workflow: Chemical Spill Response
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The following diagram outlines the logical steps to be taken in the event of a chemical spill.

Spill Occurs

Alert others in the area

Assess the spill (size and nature)

Evacuate if necessary (large or hazardous spill)

Large/Hazardous

Don appropriate PPE

Small/Manageable

Contain the spill with absorbent material

Sweep up solid material

Place waste in a sealed container

Clean the spill area with appropriate solvent

Dispose of all waste according to regulations

Report the incident

Click to download full resolution via product page
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Caption: Logical workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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